Cas no 1368344-31-3 (3-(thian-3-yl)butanoic acid)

• Product Name: 3-(thian-3-yl)butanoic acid
• CAS No: 1368344-31-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6525801
• PubChem ID: 82404864
• Update Time: 2025-05-30

3-(thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(thian-3-yl)butanoic acid
• 1368344-31-3
• EN300-1839972

• Inchi： 1S/C9H16O2S/c1-7(5-9(10)11)8-3-2-4-12-6-8/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： JNUICQWRNZNSLO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-(thian-3-yl)butanoic acid

Introduction to 3-(thian-3-yl)butanoic acid (CAS No. 1368344-31-3)

3-(thian-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368344-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thioether derivatives, characterized by its unique structural motif that combines a butanoic acid backbone with a thianyl group at the third carbon position. The presence of this thioether moiety imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 3-(thian-3-yl)butanoic acid consists of a four-carbon chain terminated by a carboxylic acid group, with a sulfur-containing thianyl group attached to the third carbon. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The compound’s solubility profile and stability under various conditions further enhance its utility in synthetic and analytical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(thian-3-yl)butanoic acid and its derivatives. Research has indicated that compounds featuring thioether groups often exhibit inhibitory effects on certain metabolic pathways, making them promising candidates for treating metabolic disorders and inflammatory conditions. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of enzymes involved in fatty acid synthesis and oxidation, which are critical pathways in energy metabolism.

One of the most compelling aspects of 3-(thian-3-yl)butanoic acid is its versatility as a building block in medicinal chemistry. The thianyl group can be further functionalized through various chemical reactions, allowing researchers to tailor the molecule’s properties for specific biological activities. For example, modifications at the sulfur atom or the carboxylic acid group can enhance binding affinity to target proteins or improve pharmacokinetic profiles. This flexibility has led to several innovative approaches in drug design, where 3-(thian-3-yl)butanoic acid serves as a key intermediate.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 3-(thian-3-yl)butanoic acid in biological systems. Molecular modeling studies have revealed insights into how this compound interacts with macromolecular targets, providing valuable information for rational drug design. These simulations have helped identify key residues on binding proteins that are critical for activity, guiding the optimization of lead compounds derived from 3-(thian-3-yl)butanoic acid.

The synthesis of 3-(thian-3-yl)butanoic acid has been refined through multiple methodologies, each offering distinct advantages depending on the scale and purity requirements. Common synthetic routes involve condensation reactions between thiol derivatives and butyric acid or its esters, followed by purification steps to isolate the desired product. Recent innovations in synthetic techniques have improved yield and reduced byproduct formation, making large-scale production more feasible.

In clinical research, 3-(thian-3-yl)butanoic acid has been investigated for its potential role in modulating inflammatory responses. Studies suggest that this compound can interact with signaling pathways involved in inflammation, potentially reducing symptoms associated with chronic inflammatory diseases. While still in early stages of development, these findings highlight the therapeutic promise of 3-(thian-3-yl)butanoic acid as an anti-inflammatory agent.

The chemical stability of 3-(thian-3-yl)butanoic acid under various storage conditions is another area of interest. Research has shown that proper handling and storage can significantly enhance the longevity of this compound, ensuring its efficacy in both laboratory and industrial applications. Factors such as temperature control and inert atmosphere storage have been identified as key factors in maintaining chemical integrity.

Industrial applications of 3-(thian-3-yl)butanoic acid extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique reactivity allows for the synthesis of complex molecules used in crop protection agents and fine chemicals. The ability to functionalize its structure opens doors for developing novel materials with enhanced properties for industrial use.

Future directions in research on 3-(thian-3-yl)butanoic acid include exploring its role in neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may interact with neurotransmitter systems, offering potential benefits for conditions such as Alzheimer’s disease or Parkinson’s disease. These explorations are part of broader efforts to identify new therapeutic strategies targeting neurological disorders.

The environmental impact of using 3-(thian-3-yl)butanoic acid in synthetic processes is also an important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward sustainable chemistry practices, ensuring that advancements in pharmaceutical development are environmentally responsible.

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